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Compound of Interest

Compound Name: L-Tryptophan-13C11,15N2

Cat. No.: B15573698 Get Quote

Technical Guide: L-Tryptophan-¹³C₁₁,¹⁵N₂
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the molecular characteristics and

analytical methodologies for L-Tryptophan-¹³C₁₁,¹⁵N₂, a stable isotope-labeled amino acid

crucial for a range of applications in research and development. This document details its

molecular weight, isotopic purity, and the experimental protocols for their verification.

Furthermore, it visualizes the metabolic context of L-Tryptophan through its major catabolic

route, the kynurenine pathway.

Data Presentation
The quantitative data for L-Tryptophan-¹³C₁₁,¹⁵N₂ are summarized in the tables below, offering

a clear comparison of its key properties.

Table 1: Molecular Properties of L-Tryptophan-¹³C₁₁,¹⁵N₂

Property Value Source

Molecular Formula ¹³C₁₁H₁₂¹⁵N₂O₂ N/A

Molecular Weight 217.13 g/mol [1][2][3][4][5]

CAS Number 202406-50-6 [1][2][4][5]
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Table 2: Purity Specifications for L-Tryptophan-¹³C₁₁,¹⁵N₂

Purity Type Specification Analytical Method

Isotopic Purity (¹³C) ≥99 atom % Mass Spectrometry

Isotopic Purity (¹⁵N) ≥99 atom % Mass Spectrometry

Chemical Purity ≥98% (CP) HPLC

Experimental Protocols
Detailed methodologies for the characterization of L-Tryptophan-¹³C₁₁,¹⁵N₂ are outlined below.

These protocols are representative of standard analytical procedures for isotopically labeled

compounds.

Protocol 1: Determination of Molecular Weight and
Isotopic Purity by Mass Spectrometry
This protocol describes the use of Liquid Chromatography-Mass Spectrometry (LC-MS) for the

accurate determination of the molecular weight and isotopic enrichment of L-Tryptophan-

¹³C₁₁,¹⁵N₂.

1. Sample Preparation:

Accurately weigh a small amount of L-Tryptophan-¹³C₁₁,¹⁵N₂ and dissolve it in a suitable

solvent, such as a mixture of HPLC-grade water and acetonitrile (e.g., 50:50 v/v) with 0.1%

formic acid to aid ionization.

The final concentration should be in the range of 10-100 µg/mL.

Filter the sample through a 0.22 µm syringe filter to remove any particulates before injection

into the LC-MS system.

2. Liquid Chromatography (LC) Parameters:

Column: A C18 reversed-phase column (e.g., 150 x 4.6 mm, 5 µm particle size) is typically

used for the separation of amino acids.
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Mobile Phase:

A: 0.1% formic acid in water

B: 0.1% formic acid in acetonitrile

Gradient: A linear gradient from 5% to 95% B over a suitable time (e.g., 10 minutes) can be

used to elute the analyte.

Flow Rate: 0.5 mL/min.

Injection Volume: 5-10 µL.

3. Mass Spectrometry (MS) Parameters:

Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

Scan Mode: Full scan mode to detect the molecular ion and its isotopic distribution. A high-

resolution mass spectrometer (e.g., Orbitrap or TOF) is recommended for accurate mass

measurement and resolving isotopic peaks.

Mass Range: A scan range of m/z 100-500 is appropriate to capture the molecular ion of L-

Tryptophan-¹³C₁₁,¹⁵N₂.

Data Analysis:

Determine the accurate mass of the molecular ion peak. The theoretical monoisotopic

mass of [¹³C₁₁H₁₂¹⁵N₂O₂ + H]⁺ is approximately 218.12 Da.

Analyze the isotopic distribution of the molecular ion peak. The relative intensities of the

M, M+1, M+2, etc., peaks are used to calculate the isotopic enrichment.

Specialized software can be used to correct for the natural abundance of isotopes and

calculate the final isotopic purity.

Protocol 2: Determination of Chemical Purity by High-
Performance Liquid Chromatography (HPLC)
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This protocol outlines a standard HPLC method with UV detection to assess the chemical purity

of L-Tryptophan-¹³C₁₁,¹⁵N₂.

1. Sample and Standard Preparation:

Prepare a stock solution of L-Tryptophan-¹³C₁₁,¹⁵N₂ in the mobile phase at a concentration of

approximately 1 mg/mL.

Prepare a series of calibration standards by diluting the stock solution to concentrations

ranging from 1 µg/mL to 100 µg/mL.

2. HPLC Parameters:

Column: C18 reversed-phase column (e.g., 150 x 4.6 mm, 5 µm particle size).

Mobile Phase: An isocratic mobile phase of sodium acetate buffer and acetonitrile (e.g., 92:8

v/v) can be effective.

Flow Rate: 1.0 mL/min.

Detection: UV detector at a wavelength of 280 nm, which is the absorption maximum for the

indole ring of tryptophan.

Injection Volume: 20 µL.

3. Data Analysis:

Run the prepared sample and standards.

The purity is determined by calculating the area of the main peak as a percentage of the total

area of all peaks in the chromatogram.

The concentration of the sample can be quantified using the calibration curve generated

from the standards.

Protocol 3: Structural Confirmation by Nuclear Magnetic
Resonance (NMR) Spectroscopy
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NMR spectroscopy is used to confirm the molecular structure of L-Tryptophan-¹³C₁₁,¹⁵N₂.

1. Sample Preparation:

Dissolve approximately 5-10 mg of the compound in a suitable deuterated solvent (e.g.,

DMSO-d₆ or D₂O).

Transfer the solution to an NMR tube.

2. NMR Parameters:

Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Experiments:

¹H NMR: To observe the proton signals.

¹³C NMR: The signals will be significantly enhanced due to the ¹³C enrichment, confirming

the positions of the labeled carbons.

¹⁵N NMR (or ¹H-¹⁵N HSQC): To confirm the presence and location of the ¹⁵N labels. A

Heteronuclear Single Quantum Coherence (HSQC) experiment correlates the proton and

nitrogen nuclei, providing clear evidence of the ¹⁵N incorporation.

3. Data Analysis:

The resulting spectra are analyzed to ensure that the chemical shifts and coupling constants

are consistent with the structure of L-Tryptophan. The presence of strong signals in the ¹³C

and ¹⁵N spectra confirms the isotopic labeling.

Mandatory Visualization
The following diagrams illustrate key concepts related to the analysis and biological context of

L-Tryptophan.
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Figure 1. Experimental workflow for the analysis of L-Tryptophan-¹³C₁₁,¹⁵N₂.
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Figure 2. Simplified diagram of the Kynurenine Pathway of L-Tryptophan metabolism.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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